Cas no 950249-51-1 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950249-51-1
• MF: C₁₇H₁₄N₆O₂S₂
• MW: 398.462059497833
• CID: 5431925
• Update Time: 2025-06-03

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(furan-2-yl)-1-phenyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-5-(2-furanyl)-1-phenyl-
• N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H14N6O2S2/c1-2-26-17-21-20-16(27-17)18-15(24)13-14(12-9-6-10-25-12)23(22-19-13)11-7-4-3-5-8-11/h3-10H,2H2,1H3,(H,18,20,24)
• InChI Key： NQPZFPQJQFVATR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CO2)=C(C(NC2=NN=C(SCC)S2)=O)N=N1

Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950249-51-1)

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 950249-51-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple nitrogen and sulfur atoms in their structure, which endows them with unique chemical and biological properties.

The structural framework of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide incorporates several key pharmacophoric elements. The thiadiazole ring system is a well-known scaffold in drug discovery, exhibiting a broad spectrum of biological activities due to its ability to interact with various biological targets. Specifically, the thiadiazole moiety is known for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of an ethylsulfanyl group at the 5-position of the thiadiazole ring further enhances its bioactivity by introducing a polar and hydrophilic region that can improve solubility and binding affinity.

In addition to the thiadiazole core, the compound features a furan ring at the 5-position of the triazole moiety. Furan derivatives are widely recognized for their pharmacological significance, particularly in the context of antiviral and anti-inflammatory agents. The combination of a furan ring with a thiadiazole scaffold creates a molecule with potential dual-targeting capabilities, allowing it to interact with multiple biological pathways simultaneously. This feature is particularly valuable in the development of multifunctional drugs that can address complex diseases more effectively.

The phenyl group attached to the triazole ring adds another layer of complexity to the molecule's structure. Phenyl derivatives are common in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In this context, the phenyl group in N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-5-(furan-2-yl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide likely contributes to its binding affinity for specific biological targets by providing a hydrophobic surface that can interact favorably with lipid-rich environments such as cell membranes.

The carboxamide functional group at the 4-position of the triazole ring introduces a polar and acidic moiety into the molecule. Carboxamides are frequently found in biologically active compounds due to their ability to form hydrogen bonds and participate in salt formation. This feature can enhance the compound's solubility in water-based environments and improve its bioavailability upon administration.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The unique structural features of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yb-l5-(furan-Z-oII)-I-phcnyI-IH-I,Z3-triaZolc-carcboamidc make it an attractive candidate for further investigation as a potential therapeutic agent. Studies have shown that molecules containing both thiadiazole and furan moieties exhibit promising activities against various diseases, including cancer and infectious disorders.

In particular, research has demonstrated that thiadiazole derivatives can inhibit the activity of certain kinases and enzymes involved in cancer progression. The ethylsulfanyl group in this compound may enhance its ability to disrupt these enzymatic pathways by improving binding affinity and selectivity. Additionally, the furan ring has been shown to have antiviral properties by interfering with viral replication mechanisms. The combination of these effects makes N-Z(ethylsulfanyl)-I,Z3,Z4-thiadiazol-Z-yI-Z(Z-furaZ-Z-oII)-I-phcnvl-IH-I,Z3-triaZolc-carcboamidc a promising candidate for further exploration in antiviral therapies.

The phenyl group in the molecule also contributes to its potential therapeutic applications by interacting with specific receptors and enzymes involved in inflammation and pain modulation. This suggests that N-Z(ethylsulfanyl)-I,Z3,Z4-thiadiazol-Z-yI-Z(Z-furaZ-Z-oII)-I-phcnvl-IH-I,Z3-triaZolc-carcboamidc could be developed into a novel anti-inflammatory or analgesic agent. Furthermore, the carboxamide group may enhance its ability to cross cell membranes due to its amphipathic nature, allowing it to reach intracellular targets more effectively.

The synthesis of N-Z(ethylsulfanyl)-I,Z3,Z4-thiadiazol-Z-yI-Z(Z-furaZ-Z-oII)-I-phcnvl-IH-I,Z3-triaZolc-carcboamidc involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the ethylsulfanyl group and the furan ring through nucleophilic substitution or other coupling reactions. Finally, attachment of the phenyl group and carboxamide functionality completes the molecular structure.

The synthetic route must be carefully designed to minimize side reactions and maximize yield while ensuring regioselectivity for each step. This is particularly important when dealing with sensitive functional groups such as thiadiazoles and furans, which can undergo unwanted transformations under harsh reaction conditions. Advanced synthetic techniques such as flow chemistry or microwave-assisted synthesis may be employed to improve reaction efficiency and control over product formation.

In conclusion, N-Z(ethylsulfanyl)-I,Z3,Z4-thiadiazol-Z-yI-Z(Z-furaZ-Z-oII)-I-phcnvl-IH-I,Z3-triaZolc-carcboamidc (CAS No. 95024951) is a structurally complex organic compound with significant potential as a therapeutic agent. Its unique combination of pharmacophoric elements—thiadiazole core with ethylsulfanyl group furan ring phenyl substituent carboxamide functionality—makes it an attractive candidate for further investigation in drug discovery efforts targeting cancer infectious diseases inflammation pain modulation among other therapeutic areas.